4-[[Methyl-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]amino]methyl]benzoic acid

• IUPAC Name: 4-[[methyl-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]amino]methyl]benzoic acid
• InChI: InChI=1S/C13H15N3O3/c1-9-14-12(15-19-9)8-16(2)7-10-3-5-11(6-4-10)13(17)18/h3-6H,7-8H2,1-2H3,(H,17,18)
• InChI Key: FEILHLVOZADDLZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NO1)CN(C)CC2=CC=C(C=C2)C(=O)O
• Molecular Formula: C13H15N3O3
• Molecular Weight: 261.28 g/mol

Description

4-[[Methyl-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]amino]methyl]benzoic acid, also known as MAMBA, is a synthetic compound that belongs to the family of benzamides. MAMBA has been widely studied for its potential use in scientific research due to its unique chemical structure and properties.

Mechanism of Action

4-[[Methyl-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]amino]methyl]benzoic acid acts as a selective antagonist of the dopamine D3 receptor, which is involved in the regulation of dopamine release in the brain. By blocking the dopamine D3 receptor, this compound can modulate dopamine signaling and potentially provide therapeutic benefits for neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that this compound can modulate dopamine signaling in the brain, leading to changes in behavior and physiological responses. This compound has been shown to decrease drug-seeking behavior in animal models of drug addiction and to improve motor function in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

4-[[Methyl-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]amino]methyl]benzoic acid has several advantages for lab experiments, including its high affinity for the dopamine D3 receptor and its fluorescent properties, which make it useful for imaging studies. However, this compound has limitations such as its potential toxicity and the need for further studies to determine its safety and efficacy in humans.

Future Directions

There are several future directions for 4-[[Methyl-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]amino]methyl]benzoic acid research, including the development of new derivatives with improved properties, the use of this compound as a tool for studying dopamine signaling in the brain, and the potential therapeutic applications of this compound for neurological disorders. Further studies are needed to determine the safety and efficacy of this compound in humans and to explore its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 4-[[Methyl-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]amino]methyl]benzoic acid involves several steps, including the reaction of 4-aminomethylbenzoic acid with 5-methyl-1,2,4-oxadiazole-3-carboxylic acid, followed by the reaction with formaldehyde and then with methylamine. The final product is obtained after purification by column chromatography.

Scientific Research Applications

4-[[Methyl-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]amino]methyl]benzoic acid has been studied for its potential use as a tool in scientific research. It has been shown to have a high affinity for the dopamine D3 receptor, which is involved in several neurological disorders such as Parkinson's disease, schizophrenia, and drug addiction. This compound has also been used as a fluorescent probe for imaging the dopamine D3 receptor in living cells.